Cas no 104192-48-5 (1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI))
104192-48-5 structure
Product Name:1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
CAS No:104192-48-5
MF:C31H46N2O4
MW:510.70794916153
CID:166211
PubChem ID:24838599
Update Time:2025-04-19
1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
- (NZ)-N-[(7Z)-1,7-bis(4-hexoxyphenyl)-7-hydroxyiminoheptylidene]hydroxylamine
- 1,7-Heptanedione, 1,7-bis(4-(hexyloxy)phenyl)-, dioxime
- 104192-48-5
- BRN 5665818
- 1,7-Bis(4-(hexyloxy)phenyl)-1,7-heptanedione dioxime
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- Inchi: 1S/C31H46N2O4/c1-3-5-7-12-24-36-28-20-16-26(17-21-28)30(32-34)14-10-9-11-15-31(33-35)27-18-22-29(23-19-27)37-25-13-8-6-4-2/h16-23,34-35H,3-15,24-25H2,1-2H3/b32-30-,33-31-
- InChI Key: FGPLZFKYAPGZHY-UOALMSBLSA-N
- SMILES: O(C1C=CC(=CC=1)/C(/CCCCC/C(/C1C=CC(=CC=1)OCCCCCC)=N/O)=N\O)CCCCCC
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 510.34575795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 20
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 52.54
- LogP: 8.61210
1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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